5-Iodo-2-pyridin-2-ylbenzonitrile

• Molecular Formula: C12H7IN2
• Molecular Weight: 306.10 g/mol
• IUPAC Name: 5-iodo-2-pyridin-2-ylbenzonitrile
• InChI: InChI=1S/C12H7IN2/c13-10-4-5-11(9(7-10)8-14)12-3-1-2-6-15-12/h1-7H
• InChI Key: IVYUKXFGYLQAQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=C(C=C(C=C2)I)C#N

Description

5-Iodo-2-pyridin-2-ylbenzonitrile is a useful research compound. Its molecular formula is C12H7IN2 and its molecular weight is 306.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dinitrogen tetroxide (2.2 equiv.) was added to a suspension of 5-amino-2-pyridin-2-ylbenzonitrile (0.85 mmol) in acetonitrile (8.5 mL) at −30° C. After 5 min, sodium iodide (1.28 mmol, 1.5 equiv.), and the mixture was stirred for 10 minutes. Water (10 mL) was added and the reaction was allowed to warm to room temperature over 30 min. The product was extracted with methylene chloride and the extracts were washed with saturated sodium thiosulfate solution and brine, dried over sodium sulfate and concentrated. The resulting residue was passed through a silica gel plug, rinsing with 2% methanol in methylene chloride to provide 5-iodo-2-pyridin-2-ylbenzonitrile, which was used without further purification.